![molecular formula C6H5N3O B070278 1H-pyrazolo[3,4-b]pyridin-1-ol CAS No. 159487-16-8](/img/structure/B70278.png)
1H-pyrazolo[3,4-b]pyridin-1-ol
Cat. No. B070278
M. Wt: 135.12 g/mol
InChI Key: LHNGLGRPIMOUDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
USRE037686E1
Procedure details
A solution of Na2CO30.10 H2O Na2CO3.10 H2O (7.3 mmol) in H2O (10 ml) is emulsified under vigorous stirring at about room temperature or slightly elevated temperature with a solution of 2-nitro-3-methoxypyridine (4.25 mmol) and tetrabutylammonium bromide (10.06 mmol) as phase transfer catalyst in methylene chloride (˜20 mL). 2-phenyl-5(4H)-oxazolone (˜60 mmol) is added in several portions during one hour. The layers are separated and the aqueous phase is washed with CH2Cl2. The combined organic solutions are dried with Na2SO4 and is are evaporated under reduced pressure. The residue is chromatographed in silica gel starting with petroleum ether to which methylene chloride is gradually added. After recrystallizing, the complex is placed in refluxing methanol to which a catalytic amount of p-toluene sulfonic acid has been added. The sample is refluxed overnight. After cooling and evaporation of the solvent, the above-identified product is isolated.
Name
H2O Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
O.C([O-])([O-])=O.[Na+].[Na+].[N+:8]([C:11]1[C:16](OC)=[CH:15][CH:14]=[CH:13][N:12]=1)([O-:10])=O.C1([C:25]2OC(=O)C[N:29]=2)C=CC=CC=1>O.[Br-].C([N+](CCCC)(CCCC)CCCC)CCC.C(Cl)Cl>[OH:10][N:8]1[C:11]2[C:16](=[CH:15][CH:14]=[CH:13][N:12]=2)[CH:25]=[N:29]1 |f:0.1.2.3,7.8|
|
Inputs
Step One
|
Name
|
H2O Na2CO3
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O.C(=O)([O-])[O-].[Na+].[Na+]
|
Step Two
|
Name
|
|
|
Quantity
|
4.25 mmol
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C1=NC=CC=C1OC
|
Step Three
|
Name
|
|
|
Quantity
|
60 mmol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C=1OC(CN1)=O
|
Step Four
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Five
|
Name
|
|
|
Quantity
|
10.06 mmol
|
|
Type
|
catalyst
|
|
Smiles
|
[Br-].C(CCC)[N+](CCCC)(CCCC)CCCC
|
Step Six
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Step Seven
|
Name
|
|
|
Quantity
|
7.3 mmol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
under vigorous stirring at about room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The layers are separated
|
WASH
|
Type
|
WASH
|
|
Details
|
the aqueous phase is washed with CH2Cl2
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic solutions are dried with Na2SO4
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is are evaporated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue is chromatographed in silica gel starting with petroleum ether to which methylene chloride
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
is gradually added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After recrystallizing
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
in refluxing methanol to which a catalytic amount of p-toluene sulfonic acid
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
has been added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The sample is refluxed overnight
|
|
Duration
|
8 (± 8) h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporation of the solvent
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the above-identified product is isolated
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
ON1N=CC2=CC=CN=C12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
